Cas no 23145-92-8 (1-(3-chlorophenyl)methylpiperazine dihydrochloride)

• Product Name: 1-(3-chlorophenyl)methylpiperazine dihydrochloride
• CAS No: 23145-92-8
• MF: C₁₁H₁₇Cl₃N₂
• MW: 283.625079870224
• MDL: MFCD11841219
• CID: 251730
• PubChem ID: 44889868
• Update Time: 2025-04-19

1-(3-chlorophenyl)methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(3-chlorophenyl)methyl]-, hydrochloride (1:2)
• 1-[(3-chlorophenyl)methyl]piperazine,dihydrochloride
• 1-(3-chlorobenzyl)piperazine dihydrochloride
• 1-(3-CHLORO-BENZYL)-PIPERAZINE DIHYDROCHLORIDE
• CTK8E0810
• KB-213761
• SureCN4819656
• 1-(3-chlorophenyl)methylpiperazine dihydrochloride
• 1-(3-chlorobenzyl)piperazine 2HCl
• 1-(3-chloro-benzyl)-piperazinedihydrochloride
• SCHEMBL4819656
• 23145-92-8
• N-(3-chlorobenzyl)piperazine dihydrochloride
• 1-[(3-chlorophenyl)methyl]piperazine dihydrochloride
• 1-[(3-Chlorophenyl)methyl]piperazine--hydrogen chloride (1/2)
• 1-[(3-chlorophenyl)methyl]piperazine;dihydrochloride
• DTXSID10661287
• QIDRCPGKNNJVJM-UHFFFAOYSA-N
• AKOS027383623
• EN300-12326767

• MDL： MFCD11841219
• Inchi： 1S/C11H15ClN2.2ClH/c12-11-3-1-2-10(8-11)9-14-6-4-13-5-7-14;;/h1-3,8,13H,4-7,9H2;2*1H
• InChI Key： QIDRCPGKNNJVJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 282.04600
• Monoisotopic Mass: 282.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• PSA: 15.27000
• LogP: 3.61590